Nitrocyclohexane
Cat. No. B1678964
M. Wt: 129.16 g/mol
InChI Key: NJNQUTDUIPVROZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04105520
Procedure details
Hereinafter, mainly, the methods of producing adipic acid directly from cyclohexane are mentioned. 1. Chemical Technology 1974(9) disclosed on page 555 - 559 that adipic acid was produced by oxidizing cyclohexane by molecular oxygen under a pressure, at a temperature about 80° - 90° C in the presence of catalyst and initiator in acetic acid. The selectivity rate of adipic acid was 72 - 74%, and conversion rate of cyclohexane was 82 - 88%. 2. Ullmann Encyclopaedia Der Technische Chemie Bd. 3 (1953) disclosed on page 95 that cyclohexane was oxidized by nitric acid under a pressure of 2 - 15 atm at a temperature of 90° - 120° C in about 12 hours to produce adipic acid in an yield about 34% with nitrocyclohexane in an yield about 16%.
Name
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:10])(=[O:9])[CH2:2][CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7].[N+:11]([O-])([OH:13])=[O:12]>C1CCCCC1>[C:1]([OH:10])(=[O:9])[CH2:2][CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7].[N+:11]([CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)([O-:13])=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCC(=O)O)(=O)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCCCC1
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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C1CCCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(CCCCC(=O)O)(=O)O
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Name
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|
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Type
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product
|
|
Smiles
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[N+](=O)([O-])C1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
